Cas no 4371-91-9 (Hexamethyl diorthosilicate)

Hexamethyl diorthosilicate structure
Hexamethyl diorthosilicate structure
Product Name:Hexamethyl diorthosilicate
CAS No:4371-91-9
Molecular Formula:C6H18O7Si2
Molecular Weight:258.3739
MDL:MFCD02912820
CID:1515685
PubChem ID:78080

Hexamethyl diorthosilicate Properties

Names and Identifiers

    • hexamethyl diorthosilicate
    • trimethyl trimethoxysilyl orthosilicate
    • Hexamethoxy Disiloxane
    • Hexamethyl diorthosilicate Hexamethyl diorthosilicate
    • Disiloxane, hexamethoxy-
    • hexamethoxydisiloxane
    • Hexamethoxypropanedisiloxane
    • trimethyl trimethoxysilyl silicate
    • XOAJIYVOSJHEQB-UHFFFAOYSA-N
    • Trimethyl trimethoxysilyl orthosilicate #
    • Disilicic acid (H6-Si2-O7), hexamethyl ester
    • E78978
    • DTXSID40963105
    • MFCD02912820
    • AKOS024390855
    • NS00045273
    • EINECS 224-467-7
    • Hexamethyl diorthosilicate
    • H1716
    • SCHEMBL412622
    • 4371-91-9
    • MDL: MFCD02912820
    • InChIKey: XOAJIYVOSJHEQB-UHFFFAOYSA-N
    • Inchi: 1S/C6H18O7Si2/c1-7-14(8-2,9-3)13-15(10-4,11-5)12-6/h1-6H3
    • SMILES: [Si](OC([H])([H])[H])(OC([H])([H])[H])(OC([H])([H])[H])O[Si](OC([H])([H])[H])(OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

  • Exact Mass: 274.05394
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Rotatable Bond Count: 8
  • Monoisotopic Mass: 258.05910598g/mol
  • Heavy Atom Count: 15
  • Complexity: 136
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Topological Polar Surface Area: 64.599

Experimental Properties

  • PSA: 101.5
  • Boiling Point: 73°C/3mmHg(lit.)
  • Melting Point: No data available
  • Flash Point: 40.5±23.0 °C
  • Color/Form: No data available

Hexamethyl diorthosilicate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00DLLC-1g
hexamethyl diorthosilicate
4371-91-9 >98.0%(GC)
1g
$126.00 2025-02-26
A2B Chem LLC
AG33712-1g
hexamethyl diorthosilicate
4371-91-9 >98.0%(GC)
1g
$105.00 2024-04-20
Aaron
AR00DLTO-100mg
Hexamethyl diorthosilicate
4371-91-9 98%
100mg
$23.00 2025-02-10
abcr
AB550147-1 g
Hexamethoxydisiloxane, 98%; .
4371-91-9 98%
1g
€176.50 2023-07-11
Ambeed
A971019-100mg
Hexamethyl diorthosilicate
4371-91-9 98%
100mg
$24.0 2025-03-04
eNovation Chemicals LLC
D627301-10g
Hexamethyl diorthosilicate
4371-91-9 95%
10g
$600 2022-06-09
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H193411-5g
Hexamethyl diorthosilicate
4371-91-9 95%
5g
¥863.90 2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1284378-5g
Hexamethoxydisiloxane
4371-91-9 98%
5g
¥1371.00 2024-05-13
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H44910-5g
Hexamethyl diorthosilicate Hexamethyl diorthosilicate
4371-91-9 95%
5g
¥1308.0 2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H824681-5g
Hexamethyl diorthosilicate
4371-91-9 95%
5g
¥848.70 2022-01-11

Hexamethyl diorthosilicate Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:4371-91-9)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:4371-91-9)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:4371-91-9)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com

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